1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-[1-(2-ethylbutyl)piperidin-4-yl]-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H38N4O/c1-3-19(4-2)18-26-12-9-22(10-13-26)27-14-7-21(8-15-27)23(28)25-17-20-6-5-11-24-16-20/h5-6,11,16,19,21-22H,3-4,7-10,12-15,17-18H2,1-2H3,(H,25,28)
• InChI Key: AIHHGPMNKNAWCD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CN1CCC(CC1)N2CCC(CC2)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C23H38N4O
• Molecular Weight: 386.6 g/mol

Description

1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide, also known as EBP, is a synthetic compound that has been extensively studied for its potential use in the field of neuroscience. This compound belongs to the class of piperidine derivatives and has been found to have a wide range of biochemical and physiological effects on the central nervous system.

Mechanism of Action

The mechanism of action of 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide involves its binding to the sigma-1 receptor, which is located in the endoplasmic reticulum and plasma membrane of cells. This binding results in the modulation of various cellular processes such as calcium signaling, ion channel activity, and protein folding. 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has also been found to interact with various neurotransmitter receptors such as the NMDA receptor and the dopamine receptor.
Biochemical and Physiological Effects
1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has been found to have a wide range of biochemical and physiological effects on the central nervous system. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has also been found to have antidepressant and anxiolytic properties in animal models of depression and anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide in lab experiments include its high affinity for the sigma-1 receptor, which makes it a potent and selective ligand for this receptor. 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide is also relatively easy to synthesize and purify, which makes it a cost-effective option for research purposes. The limitations of using 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide in lab experiments include its potential toxicity at high concentrations and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide. One potential direction is to investigate its potential use as a therapeutic agent for other neurological disorders such as Huntington's disease and multiple sclerosis. Another direction is to further investigate its mechanism of action and its interactions with other neurotransmitter receptors. Additionally, future research could focus on developing more potent and selective sigma-1 receptor ligands based on the structure of 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide.
In conclusion, 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide is a synthetic compound that has shown great potential as a therapeutic agent for various neurological disorders. Its high affinity for the sigma-1 receptor and its neuroprotective properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and its potential limitations.

Synthesis Methods

The synthesis of 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide involves the reaction of 1,4'-bipiperidine with 2-ethylbutyl isocyanate and 3-pyridinemethanol. This reaction results in the formation of 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide, which can be purified using various chromatographic techniques.

Scientific Research Applications

1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has been extensively studied for its potential use as a therapeutic agent for various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to have a high affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein folding. 1'-(2-ethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has also been found to have neuroprotective properties and can prevent neuronal damage caused by oxidative stress and inflammation.